Triethylene glycol monoethyl ether

• CAS No.: 112-50-5
• Product Name: Triethylene glycol monoethyl ether
• Molecular Formula: C8H18O4; CH3CH2(OCH2CH2)3OH; C8H18O4
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-[2-(2-ethoxyethoxy)ethoxy]ethanol
• Standard InChI: InChI=1S/C8H18O4/c1-2-10-5-6-12-8-7-11-4-3-9/h9H,2-8H2,1H3
• Standard InChIKey: WFSMVVDJSNMRAR-UHFFFAOYSA-N
• SMILES: CCOCCOCCOCCO
• Canonical SMILES: CCOCCOCCOCCO
• Boiling Point: 493 °F at 760 mm Hg (USCG, 1999); 255.8 °C; 256 °C; 255 °C
• Colorform: Colorless liquid
• Density: 1.02 at 68 °F (USCG, 1999); 1.018 at 25 °C/4 °C; Relative density (water = 1): 1.02
• Flash Point: 275 °F (USCG, 1999); 275 °F (Open cup) /From table/; 275 °F (135 °C) (OPEN CUP); 135 °C o.c.
• Melting Point: -1.7 °F (USCG, 1999); -18.7 °C; -19 °C
• Physical Description: Ethoxy triglycol is an odorless colorless liquid. Sinks and mixes with water. (USCG, 1999); Liquid; COLOURLESS HYGROSCOPIC LIQUID.
• Description: Ethoxy triglycol is an odorless colorless liquid. Sinks and mixes with water. (USCG, 1999)
• Solubility: 5.61 M; Miscible with most organic solvents.; In water, miscible; Solubility in water: very good
• Synonyms: triethylene glycol monoethyl ether
• Vapor Density: Relative vapor density (air = 1): 6.2
• Vapor Pressure: 0.01 mmHg; 2.24X10-3 mm Hg at 25 °C (est); Vapor pressure, Pa at 20 °C: 0.3
• PubChem Compound: 8190
• Last Modified: Nov 11 2021